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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465 Get Quote

Abstract
2-Cyclopentylpyridine, a heterocyclic aromatic compound, has garnered interest within the

scientific community, particularly in the fields of medicinal chemistry and materials science. This

document provides a comprehensive overview of the discovery, historical development, and

key synthetic methodologies for 2-Cyclopentylpyridine. It includes a compilation of its

physical and chemical properties, detailed experimental protocols for its synthesis, and an

exploration of its applications, with a focus on its role as a structural motif in the development of

novel therapeutic agents.

Introduction
2-Cyclopentylpyridine is a substituted pyridine derivative characterized by a cyclopentyl

group attached to the second position of the pyridine ring. The unique combination of a bulky,

aliphatic cyclopentyl ring and an aromatic, electron-deficient pyridine core imparts specific

steric and electronic properties to the molecule. These characteristics have made it a valuable

building block in the synthesis of more complex molecules with diverse applications. While not

a naturally occurring compound, its synthesis and properties have been explored in various

chemical contexts. This guide aims to consolidate the available information on 2-
Cyclopentylpyridine, providing a valuable resource for researchers and professionals in drug

development and chemical synthesis.

Discovery and Historical Context

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15225465?utm_src=pdf-interest
https://www.benchchem.com/product/b15225465?utm_src=pdf-body
https://www.benchchem.com/product/b15225465?utm_src=pdf-body
https://www.benchchem.com/product/b15225465?utm_src=pdf-body
https://www.benchchem.com/product/b15225465?utm_src=pdf-body
https://www.benchchem.com/product/b15225465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15225465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The definitive first synthesis of 2-Cyclopentylpyridine is not prominently documented in a

singular, landmark publication. Its discovery appears to be a part of the broader exploration of

alkylpyridine synthesis that gained momentum throughout the 20th century. The advent of

organometallic chemistry, particularly the development of Grignard reagents, provided a

versatile toolkit for the alkylation of heterocyclic compounds. It is highly probable that 2-
Cyclopentylpyridine was first synthesized via the reaction of a cyclopentyl Grignard reagent

with a 2-halopyridine, a now-classic method for forming carbon-carbon bonds on the pyridine

ring.

Early research into alkylpyridines was often driven by the need for intermediates in the

synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. The physical and

chemical properties of various alkylpyridines were systematically studied to understand the

influence of the alkyl substituent on the reactivity and characteristics of the pyridine ring.

Physicochemical Properties
Comprehensive experimental data for the physical properties of neat 2-Cyclopentylpyridine is

not extensively reported in a single primary source. However, data for related alkylpyridines

and derivatives containing the 2-cyclopentylpyridine moiety allow for the estimation of its

properties.

Property Value Source

Molecular Formula C₁₀H₁₃N -

Molecular Weight 147.22 g/mol -

Boiling Point
Estimated to be in the range of

200-220 °C

General trends for

alkylpyridines

Appearance
Likely a colorless to pale

yellow liquid

General properties of

alkylpyridines[1]

Solubility

Sparingly soluble in water,

soluble in common organic

solvents

General properties of

alkylpyridines[2]

Spectroscopic Data:
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While a dedicated publication with the full spectroscopic characterization of 2-
Cyclopentylpyridine is not readily available, spectral data for derivatives provide insight into

its expected NMR signals. For instance, in the ¹H NMR spectrum of 4-cyclopentylpyridine, the

protons of the cyclopentyl group appear as multiplets in the aliphatic region (1.5-3.0 ppm), and

the pyridine protons resonate in the aromatic region (7.0-8.5 ppm)[3]. A similar pattern would

be expected for 2-Cyclopentylpyridine, with adjustments in the chemical shifts of the pyridine

protons due to the different substitution pattern.

Synthesis and Experimental Protocols
The most common and practical method for the synthesis of 2-Cyclopentylpyridine is the

cross-coupling reaction of a cyclopentyl Grignard reagent with a 2-halopyridine.

Grignard Cross-Coupling Reaction
This method involves the reaction of cyclopentylmagnesium bromide with 2-bromopyridine or 2-

chloropyridine, often catalyzed by a transition metal catalyst, such as palladium or nickel.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15225465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

